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Standard Stability Storage Conditions

For any new chemical entity like Swietenin B, stability is typically evaluated under long-term, intermediate,

and accelerated storage conditions as per ICH (International Council for Harmonisation) guidelines [1] [2].

The table below summarizes these standard conditions.

Study Type
Standard
Conditions

Typical Minimum
Duration

Primary Purpose

Long-term 25°C ± 2°C / 60%

RH ± 5% RH

12 months (to cover

proposed shelf life)

Establish recommended storage

conditions and shelf life [2].

Intermediate 30°C ± 2°C / 65%

RH ± 5% RH

6 months Bridge data when accelerated results

show significant change [1] [2].

Accelerated 40°C ± 2°C / 75%

RH ± 5% RH

6 months Evaluate short-term stability and identify

potential degradation products [1] [2].

Special Considerations:

Cold Storage: If Swietenin B is thermolabile, testing at 5°C ± 3°C or -20°C ± 5°C may be required [2].

Light Sensitivity: Perform photostability testing (e.g., ICH Q1B) to determine if light-protected
packaging is needed [2].
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Experimental Workflow for Stability Study

The following diagram outlines the key stages in designing and conducting a stability study for a compound

like Swietenin B.

Define Study Objective and
Stability Protocol

Select Batch(s) and
Package Product

Place Samples in
Stability Chambers

Withdraw Samples at
Pre-defined Time Points

Perform Analytical Testing

Analyze Data and
Establish Shelf Life

Click to download full resolution via product page

Key Experimental Details:

Step 1: Define Protocol

Objective: To determine the recommended storage conditions and shelf life for Swietenin B.
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Design: Place samples in the standard long-term, accelerated, and intermediate (if needed)

stability chambers [1] [2].
Time Points: For a 12-month study, typical points are 0, 1, 2, 3, 6, 9, and 12 months.

Accelerated studies often use 0, 1, 2, 3, and 6 months [1].

Step 2: Select and Package Batch

Use a minimum of three primary batches of the drug substance or product that is representative

of the manufacturing process [3].
Package the product in the container closure system proposed for marketing.

Step 3 & 4: Storage and Withdrawal

Use stability chambers that provide precise control and monitoring of temperature and relative
humidity.

Withdraw samples at predetermined intervals for analysis.

Step 5: Analytical Testing and Analysis

Testing Attributes: Assay (potency), degradation products (impurities), physical properties

(e.g., color, state), and microbiological attributes [1].
Methodology: Use a validated Stability-Indicating Method (SIM), such as High-Performance

Liquid Chromatography (HPLC). The method must separate the Active Pharmaceutical
Ingredient (API) from its degradation products [1].

Data Analysis: Plot degradation profiles and use statistical analysis (e.g., ANCOVA) to test for
batch similarity and estimate shelf life [3].

Frequently Asked Questions

What if my accelerated stability data shows significant degradation?

This indicates the product may have a limited shelf life at room temperature. You should rely on
the long-term and intermediate data to set the shelf life. If a significant change occurs within the

first 3-6 months at accelerated conditions, it can be a predictor of instability, and you may need
to recommend refrigerated storage [2].

How many batches are needed for a stability study, and can their data be combined?

A minimum of three batches is standard. Data from these batches can be pooled for shelf-life
estimation if statistical analysis (ANCOVA) shows no significant difference in their degradation
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slopes and intercepts, using a significance level of 0.25 as per ICH Q1E [3].

What is a forced degradation study, and how is it different?

Forced degradation (or stress testing) involves exposing the drug substance to harsh conditions
(e.g., acid, base, oxidation, heat, light) to identify likely degradation products and validate that

your analytical method is "stability-indicating." It is a development tool, not part of the formal
shelf-life study [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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